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Compound of Interest

Compound Name: Spodumene (AlLi(SiO3)2)

Cat. No.: B074402 Get Quote

Technical Support Center: Spodumene Flotation
Processes
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to assist researchers, scientists, and drug development professionals in

managing fine particle interference during spodumene flotation experiments.

Troubleshooting Guide
This guide addresses common issues encountered due to fine particle interference in

spodumene flotation.

Problem: Low Spodumene Recovery and Poor Concentrate Grade

Possible Cause: Excessive fine particles (slimes) in the flotation feed.

Explanation: Fine gangue mineral particles (e.g., mica, feldspar, quartz) and fine spodumene

can form slime coatings on larger, valuable spodumene particles. This coating prevents the

collector from adsorbing onto the spodumene surface, thus hindering its hydrophobicity and

floatability. Additionally, the high surface area of fine particles leads to excessive reagent

consumption.

Recommended Solutions:
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Desliming: The most common and effective method to mitigate the negative effects of fine

particles is to remove them before flotation. This can be achieved through processes like

scrubbing followed by classification using hydrocyclones or through sedimentation and

decantation. A significant reduction in slime content can dramatically improve flotation

performance.

Dispersants: The use of dispersants, such as sodium silicate (water glass) or sodium

carbonate (soda ash), can help to disperse agglomerated fine particles and prevent slime

coating.

pH Modification: The pH of the pulp significantly influences the surface charge of both

spodumene and gangue minerals. Operating in a slightly alkaline environment (pH 7-9) is

typical for spodumene flotation and can help in depressing gangue minerals like quartz and

mica.

High-Intensity Conditioning: Conditioning the pulp at a high pulp density (70-75% solids) with

cleaning agents can help to scrub the surfaces of spodumene particles, removing slime

coatings before flotation.

Problem: High Reagent Consumption

Possible Cause: Presence of a high percentage of fine particles in the ore.

Explanation: Fine particles have a very large specific surface area, which leads to the non-

selective adsorption of large quantities of flotation reagents, particularly the collector. This not

only increases operational costs but also reduces the amount of collector available for the

target spodumene particles.

Recommended Solutions:

Desliming: Removing the slimes prior to reagent addition is the most direct way to reduce

unnecessary consumption.

Staged Reagent Addition: Instead of adding the entire dosage of the collector at once,

adding it in stages throughout the flotation process can be more efficient. This ensures that

there is sufficient collector available at each stage of flotation.
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Selective Flocculation: Employing selective flocculants can aggregate fine spodumene

particles, which can then be floated with a lower overall reagent dosage compared to floating

dispersed fine particles.

Frequently Asked Questions (FAQs)
Q1: What is the primary negative effect of fine particles in spodumene flotation?

A1: The primary negative effects are the formation of slime coatings on valuable mineral

surfaces, which inhibits collector adsorption and reduces flotation selectivity, and the excessive

consumption of expensive flotation reagents due to the high surface area of the fines.

Q2: What is "desliming" and why is it important?

A2: Desliming is the process of removing very fine particles (slimes) from the ore slurry before

flotation. It is crucial because the presence of slimes interferes with the selective attachment of

air bubbles to spodumene particles, leading to poor recovery and concentrate grade. Common

methods include using hydrocyclones or sedimentation.

Q3: Which reagents are commonly used to control the negative effects of fine gangue

minerals?

A3: Depressants are used to inhibit the flotation of unwanted gangue minerals. Sodium silicate

is commonly used to depress quartz and feldspar. Starch and dextrin can be used to depress

spodumene and iron minerals in a reverse flotation process where the gangue is floated first.

Q4: Can fine spodumene particles be recovered?

A4: Yes, specialized techniques can be employed to recover fine spodumene. Aggregation or

flocculation flotation involves using polymers to selectively aggregate fine spodumene particles

into larger, more floatable entities. Flotation columns are also more effective than conventional

flotation cells for recovering fine particles due to their quiescent hydrodynamic conditions.

Q5: How does pH affect fine particle interference?

A5: The pH of the flotation pulp affects the surface charge of all minerals present. By controlling

the pH, it is possible to enhance the selectivity of the collector for spodumene while depressing
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the gangue minerals. For spodumene flotation using fatty acid collectors, a slightly alkaline pH

(typically 7-9) is often optimal.

Quantitative Data
Table 1: Effect of Particle Size on Spodumene Flotation Concentrate

Particle Size
(µm)

Mass
Recovery (%)

Li2O Content
(%)

Fe2O3 Content
(%)

Li2O
Metallurgical
Recovery (%)

> 177 0.9 5.2 0.7 5.0

149 4.1 6.1 0.5 56.0

< 44 - - 1.7 86.0

Data synthesized from a case study to illustrate the trend of higher iron content and significant

lithium recovery in the fine fraction, highlighting the importance of managing these particles.

Table 2: Typical Reagent Dosages for Spodumene Flotation
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Reagent Type
Typical Dosage
(g/t)

Purpose

Sodium Hydroxide pH Modifier 500 - 1000
Increase pH to

alkaline range

Sodium Carbonate
Dispersant/pH

Modifier
200 - 800

Disperse slimes,

regulate pH

Sodium Silicate Depressant 300 - 1000
Depress quartz and

feldspar

Oleic Acid Collector 400 - 1500
Render spodumene

hydrophobic

Dextrin/Starch Depressant 100 - 500
Depress spodumene

(in reverse flotation)

Amine Collector Collector 100 - 400
Float gangue (in

reverse flotation)

Note: Optimal dosages are ore-specific and should be determined through laboratory testing.

Experimental Protocols
Protocol 1: Standard Laboratory Spodumene Flotation Test

Grinding: Grind a representative ore sample (e.g., 1 kg) in a laboratory rod mill or ball mill to

a target particle size (e.g., 80% passing 200 mesh/75 µm). The grinding is typically done in a

slurry of 25-35% solids.

Desliming (Optional but Recommended):

Transfer the ground slurry to a beaker and allow it to settle for a predetermined time.

Carefully decant the supernatant containing the fine slime particles.

Alternatively, use a laboratory-scale hydrocyclone for a more efficient separation.

Conditioning:
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Transfer the deslimed pulp to a flotation cell.

Adjust the pulp density to the desired level (e.g., 20-25% solids for flotation).

Add the pH modifier (e.g., NaOH solution) and allow it to condition for 2-3 minutes while

agitating.

Add the depressant (e.g., sodium silicate) and condition for another 3-5 minutes.

Add the collector (e.g., oleic acid) and condition for 5-10 minutes.

Flotation:

Add a frother (e.g., MIBC or pine oil) and condition for 1 minute.

Introduce air into the flotation cell and collect the froth for a specified time (e.g., 10-15

minutes).

Collect both the concentrate (froth) and the tailings.

Analysis:

Filter, dry, and weigh the concentrate and tailings.

Analyze the feed, concentrate, and tailings for Li2O content to calculate recovery and

grade.

Protocol 2: Evaluating the Effect of Slime Content

Prepare two identical samples of ground ore as described in Protocol 1.

For the first sample, proceed with flotation without desliming.

For the second sample, perform the desliming step as described in Protocol 1. Quantify the

mass of the removed slimes.

Conduct the flotation test on the deslimed sample using the same reagent dosages and

conditions as the non-deslimed sample.
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Compare the recovery and grade of Li2O for both experiments to quantify the impact of the

slimes.

Visualizations
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Caption: Standard workflow for spodumene flotation, including the critical desliming step.
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Caption: Negative impacts of fine particle interference in spodumene flotation.
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Caption: A logical workflow for troubleshooting common issues in spodumene flotation.
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To cite this document: BenchChem. [managing fine particle interference in spodumene
flotation processes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074402#managing-fine-particle-interference-in-
spodumene-flotation-processes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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